Cas no 2228588-12-1 ({1-(1,3-dimethyl-1H-pyrazol-4-yl)methylcyclopropyl}methanamine)

• Product Name: {1-(1,3-dimethyl-1H-pyrazol-4-yl)methylcyclopropyl}methanamine
• CAS No: 2228588-12-1
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 6166040
• PubChem ID: 165851641
• Update Time: 2025-05-20

{1-(1,3-dimethyl-1H-pyrazol-4-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(1,3-dimethyl-1H-pyrazol-4-yl)methylcyclopropyl}methanamine
• {1-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]cyclopropyl}methanamine
• EN300-1767344
• 2228588-12-1

• Inchi： 1S/C10H17N3/c1-8-9(6-13(2)12-8)5-10(7-11)3-4-10/h6H,3-5,7,11H2,1-2H3
• InChI Key： IYYDRZNDFYDLNM-UHFFFAOYSA-N
• SMILES： NCC1(CC2=CN(C)N=C2C)CC1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.8Ų

Additional information on {1-(1,3-dimethyl-1H-pyrazol-4-yl)methylcyclopropyl}methanamine

Introduction to {1-(1,3-dimethyl-1H-pyrazol-4-yl)methylcyclopropyl}methanamine (CAS No. 2228588-12-1)

{1-(1,3-dimethyl-1H-pyrazol-4-yl)methylcyclopropyl}methanamine} is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by its CAS number {2228588-12-1}, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development. The structural framework of this compound incorporates a cyclopropyl group and a dimethylpyrazole moiety, which are known to contribute to its distinctive pharmacological profile.

The cyclopropyl group, a three-membered carbon ring, is renowned for its ability to enhance the metabolic stability and binding affinity of molecules. In contrast, the dimethylpyrazole moiety is a heterocyclic aromatic ring system that has been widely explored for its potential in modulating various biological pathways. The combination of these structural elements in {1-(1,3-dimethyl-1H-pyrazol-4-yl)methylcyclopropyl}methanamine suggests that it may possess multiple sites for interaction with biological targets, thereby offering a versatile platform for therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and potential biological targets. Studies have indicated that the {dimethylpyrazole} group can engage with specific amino acid residues in protein binding pockets, influencing the compound's binding affinity and selectivity. This has opened up new avenues for designing molecules with enhanced pharmacological properties.

Moreover, the {cyclopropyl} group in the molecular structure has been observed to contribute to the rigidity of the compound, which can be advantageous in terms of improving drug-like characteristics such as solubility and bioavailability. These attributes make {1-(1,3-dimethyl-1H-pyrazol-4-yl)methylcyclopropyl}methanamine a valuable candidate for further exploration in medicinal chemistry.

In the realm of drug discovery, the synthesis and optimization of heterocyclic compounds like {1-(1,3-dimethyl-1H-pyrazol-4-yl)methylcyclopropyl}methanamine are crucial for developing novel therapeutic agents. The pyrazole scaffold, in particular, has been extensively studied for its role in various pharmacological applications. Researchers have leveraged its structural versatility to design molecules with activities ranging from anti-inflammatory to anticancer effects. The presence of the {dimethylpyrazole} moiety in this compound aligns it with these efforts, suggesting potential therapeutic benefits.

Current research initiatives are focused on exploring the pharmacokinetic properties of {1-(1,3-dimethyl-1H-pyrazol-4-yl)methylcyclopropyl}methanamine to ensure its suitability for clinical development. Pharmacokinetic studies aim to evaluate how the compound is absorbed, distributed, metabolized, and excreted by the body. These studies are essential for determining dosing regimens and identifying potential side effects. Preliminary data suggest that the compound exhibits favorable pharmacokinetic profiles, which could facilitate its translation into clinical trials.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design has accelerated the process of identifying promising candidates like {1-(1,3-dimethyl-1H-pyrazol-4-yl)methylcyclopropyl}methanamine. HTS allows researchers to rapidly test thousands of compounds against biological targets, while structure-based drug design leverages computational methods to predict how molecules will interact with their targets at an atomic level. These approaches have been instrumental in uncovering novel pharmacological entities and optimizing their properties.

Additionally, the growing interest in targeted therapies has spurred research into developing small molecules that can selectively modulate specific biological pathways. {1-(1,3-dimethyl-1H-pyrazol-4-yl)methylcyclopropyl}methanamine holds promise as a lead compound for such therapies due to its unique structural features. By fine-tuning its chemical properties through medicinal chemistry strategies, researchers aim to enhance its specificity and efficacy.

The role of computational tools in predicting and validating the biological activity of this compound cannot be overstated. Advanced algorithms and machine learning models have enabled researchers to simulate molecular interactions with high accuracy. These simulations provide valuable insights into how changes in the molecular structure can influence biological outcomes. Such computational insights are often used to guide experimental efforts and accelerate the drug discovery process.

In conclusion, {1-(1,3-dimethyl-1H-pyrazol-4-yl)methylcyclopropyl}methanamine (CAS No. 2228588-12-1) represents a compelling candidate for further exploration in pharmaceutical research. Its unique structural composition and promising biological activities make it an attractive molecule for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.